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Introduction
Cycloheptanone, also known as suberone, is a seven-membered cyclic ketone with the

chemical formula C₇H₁₂O.[1][2] It is a colorless to pale yellow, volatile liquid with a

characteristic camphor- or peppermint-like odor.[2][3] This versatile compound serves as a

crucial intermediate and building block in organic synthesis, particularly in the pharmaceutical

industry for the preparation of various therapeutic agents.[4][5] Its unique seven-membered

ring structure imparts specific conformational and reactivity characteristics that are of significant

interest in medicinal chemistry and material science. This guide provides a comprehensive

overview of the physical, chemical, and spectroscopic properties of cycloheptanone, along

with detailed experimental protocols for its key transformations.

Physical and Chemical Properties
The fundamental physical and chemical properties of cycloheptanone are summarized in the

tables below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₇H₁₂O [1][2]

Molar Mass 112.17 g/mol [1]

Appearance Colorless to pale yellow liquid [1][2]

Odor Camphor- or peppermint-like [2][3]

Density 0.951 g/mL at 25 °C [6]

Boiling Point 179 °C [6]

Melting Point -28 °C

Flash Point 56 °C (133 °F) [1]

Refractive Index (n²⁰/D) 1.461 [6]

Solubility
Insoluble in water; soluble in

ethanol and ether
[1][2]

Spectroscopic Data
Spectroscopic Technique Key Peaks/Signals Reference(s)

Infrared (IR) Spectroscopy
Strong C=O stretch around

1705 cm⁻¹
[7][8]

¹H NMR Spectroscopy

Multiplet at ~2.49 ppm (4H, α-

protons), Multiplet at ~1.5-1.9

ppm (8H, other ring protons)

[9][10]

¹³C NMR Spectroscopy

Carbonyl carbon at ~214 ppm,

α-carbons at ~44 ppm, other

ring carbons at ~30, 28, and

24 ppm

[5][11]

Mass Spectrometry (MS)

Molecular ion (M⁺) peak at m/z

112. Key fragments at m/z 84,

68, 55.

[12][13]
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Chemical Synthesis and Reactions
Cycloheptanone can be synthesized through various methods, including ring expansion of

cyclohexanone and cyclization of suberic acid derivatives. It undergoes a range of chemical

reactions typical of ketones, which are fundamental to its utility in organic synthesis.

Synthesis via Ring Expansion of Cyclohexanone
A common laboratory-scale synthesis involves the Tiffeneau-Demjanov ring expansion of

cyclohexanone using diazomethane.[1][14]

Workflow for Cycloheptanone Synthesis via Ring Expansion
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Caption: Synthesis of Cycloheptanone via Ring Expansion.

This protocol is adapted from established procedures for diazomethane reactions.

Preparation of Diazomethane Solution: A solution of diazomethane in ether is prepared from

a suitable precursor (e.g., Diazald®) following standard, well-established safety protocols.

Caution: Diazomethane is toxic and explosive. All operations should be conducted in a fume

hood with appropriate safety shielding.

Reaction: To a cooled (0 °C) solution of cyclohexanone (1.0 eq) in ether, the ethereal

solution of diazomethane is added portion-wise with gentle stirring. The reaction is allowed to

warm to room temperature and stirred until the yellow color of diazomethane disappears,

indicating its consumption.

Work-up and Purification: The reaction mixture is carefully concentrated under reduced

pressure to remove the ether solvent. The resulting crude cycloheptanone is then purified

by fractional distillation under reduced pressure.[2][15]

Key Chemical Reactions
Cycloheptanone can be oxidatively cleaved to form pimelic acid, a valuable dicarboxylic acid

used in the synthesis of polymers and fragrances.[16]
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Oxidative Cleavage of Cycloheptanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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